Cas no 1806853-45-1 (2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-methylpyridine)

• Product Name: 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-methylpyridine
• CAS No: 1806853-45-1
• MF: C₉H₉F₂N₃
• MW: 197.184668302536
• CID: 4876371
• Update Time: 2025-06-14

2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C9H9F2N3/c1-5-2-6(3-12)14-7(4-13)8(5)9(10)11/h2,9H,4,13H2,1H3
• InChI Key： GFRIDMVVHRIBCL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=C(C#N)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-methylpyridine

Research Brief on 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-methylpyridine (CAS: 1806853-45-1)

The compound 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-methylpyridine (CAS: 1806853-45-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-methylpyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural framework, featuring a cyano group, a difluoromethyl group, and an aminomethyl substituent, makes it a versatile building block for medicinal chemistry. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable applications of this compound is its incorporation into the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-methylpyridine exhibit potent inhibitory activity against protein kinases such as JAK2 and EGFR, which are implicated in various cancers. The study reported IC50 values in the nanomolar range, suggesting high efficacy.

In addition to its role in oncology, this compound has shown promise in the development of antimicrobial agents. A recent preprint article on bioRxiv detailed its use in synthesizing novel pyridine-based antibiotics with activity against multidrug-resistant bacterial strains. The presence of the difluoromethyl group was found to enhance membrane permeability, a critical factor in overcoming resistance mechanisms.

The synthesis of 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-methylpyridine has also been optimized in recent years. A 2022 patent (WO2022156789) describes a scalable, high-yield route involving a palladium-catalyzed cyanation step followed by selective difluoromethylation. This method addresses previous challenges related to regioselectivity and yield, making the compound more accessible for industrial-scale production.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic properties. Preliminary in vivo studies indicate moderate bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Researchers are particularly interested in leveraging the aminomethyl group for conjugation with targeting moieties to improve tissue specificity.

In conclusion, 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-methylpyridine represents a promising scaffold in medicinal chemistry with diverse applications. Its continued exploration is likely to yield novel therapeutic agents, particularly in oncology and infectious disease. Future research directions may focus on expanding its utility through structural modifications and combination therapies.